Cas no 184042-84-0 (2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride)

• Product Name: 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride
• CAS No: 184042-84-0
• MF: C₇H₁₃ClF₃NO
• MW: 219.632431745529
• CID: 4623259
• PubChem ID: 66728457
• Update Time: 2025-06-24

2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride
• 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride

• Inchi： 1S/C7H12F3NO.ClH/c8-7(9,10)6(12)5-1-3-11-4-2-5;/h5-6,11-12H,1-4H2;1H
• InChI Key： BWEKWWHSIVDNOC-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)(O)C(F)(F)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride

Comprehensive Overview of 2,2,2-Trifluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride (CAS No. 184042-84-0)

2,2,2-Trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (CAS No. 184042-84-0) is a fluorinated organic compound with a unique structural framework, combining a piperidine ring and a trifluoroethanol moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it valuable for drug discovery. Researchers are increasingly exploring its applications in the development of central nervous system (CNS) therapeutics, given the piperidine scaffold's prevalence in neuroactive compounds.

In recent years, the demand for fluorinated compounds like 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride has surged, driven by their role in improving drug bioavailability and target selectivity. A trending topic in medicinal chemistry is the design of fluorine-containing drugs, as evidenced by the rise in Google searches for terms such as "fluorine in drug design" and "piperidine derivatives in CNS drugs." This compound's CAS No. 184042-84-0 is frequently queried in scientific databases, reflecting its relevance in academic and industrial research.

The synthesis of 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Its hydrochloride salt form improves solubility, facilitating its use in biological assays. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's physicochemical properties, including its melting point and partition coefficient, are critical for formulation scientists optimizing drug delivery systems.

Beyond pharmaceuticals, 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride is investigated for its potential in material science. Fluorinated compounds are known to impart unique properties like thermal stability and chemical resistance, making them attractive for advanced polymers and coatings. Searches for "fluorinated materials applications" have spiked, aligning with the compound's interdisciplinary appeal. Its CAS No. 184042-84-0 often appears in patent filings, underscoring its commercial value.

Safety and handling of 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride adhere to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling. Environmental concerns related to fluorinated compounds have also prompted studies on its biodegradability, a topic gaining traction in sustainability-focused forums. Questions like "Are fluorinated compounds eco-friendly?" are frequently explored in scientific discussions.

In summary, 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (CAS No. 184042-84-0) is a multifaceted compound with expanding applications in drug development and material science. Its fluorine-rich structure and piperidine backbone make it a subject of ongoing research, addressing contemporary challenges in medicinal chemistry and industrial innovation. As interest in fluorinated building blocks grows, this compound is poised to remain a key player in scientific advancements.